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Compound Focus: Albonoursin

CAS No.: 1222-90-8

Cat. No.: S517858

Albonoursin is a diketopiperazine (DKP) antibiotic with a simple structure, cyclo(APhe-ALeu), that features
a,B-unsaturations [1] [2]. Its biosynthesis is independent of nonribosomal peptide synthetases (NRPS) and is
instead catalyzed by a cyclodipeptide synthase (CDPS) and a tailoring enzyme known as a cyclodipeptide
oxidase (CDO) [1] [2].

The table below summarizes the key findings from a recent study that identified and tested albonoursin

alongside other cyclodipeptides.

Compound Biosynthetic

o Tested Cell Lines Key Cytotoxic Findings
Name Origin
Albonoursin CDPS-derived  A549 (lung carcinoma), HL60 Exhibited cytotoxic activity
[3][4] (leukemia), SMMC-7721 against several human
(hepatocellular carcinoma), SW480 cancer cell lines [3].
(colon cancer), MDA-MB-231 (breast
cancer) [3]
Argilein CDPS-derived  MDA-MB-231, SW480 [3] Showed comparable
(Compound [3] cytotoxicity to the
2) chemotherapeutic agent

cisplatin [3].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://www.smolecule.com/products/s517858?utm_src=pdf-interest
https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12498889/
https://www.nature.com/articles/s41467-024-48030-9
https://pubmed.ncbi.nlm.nih.gov/12498889/
https://www.nature.com/articles/s41467-024-48030-9
https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://www.mdpi.com/2079-6382/11/11/1463
https://bmcgenomics.biomedcentral.com/articles/10.1186/s12864-018-4435-1
https://www.mdpi.com/2079-6382/11/11/1463
https://www.mdpi.com/2079-6382/11/11/1463
https://www.mdpi.com/2079-6382/11/11/1463
https://www.mdpi.com/2079-6382/11/11/1463
https://www.mdpi.com/2079-6382/11/11/1463
https://www.smolecule.com/products/s517858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Biosynthesis and Mechanism of Action

The biosynthesis of albonoursin and its functional mechanism can be visualized in the following workflow.
The first diagram illustrates the unique two-step biosynthetic pathway, while the second outlines the general

workflow for discovering and validating cytotoxic cyclodipeptides like albonoursin.

Diagram 1: Biosynthetic Pathway of Albonoursin
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Diagram 2: Cyclodipeptide Discovery & Validation Workflow
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Key Mechanistic Insight: A recent structural study revealed that the key tailoring enzyme in albonoursin
biosynthesis, the cyclodipeptide oxidase AIbAB, forms a megadalton heterooligomeric enzyme filament
[2]. This filamentous structure, consisting of alternating dimers of AIbA and AlbB with covalently bound
flavin cofactors, is crucial for its activity in creating the double bond in albonoursin [2]. This discovery
explains historical difficulties in working with CDOs and provides a new structural basis for future

biocatalytic applications.

Research Implications and Future Directions
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The discovery of albenoursin's cytotoxicity, derived from genome mining, highlights the potential of
exploring cryptic biosynthetic gene clusters [3] [4]. The unique structure of its biosynthetic enzyme, AIbAB,

also opens new avenues for enzyme engineering.

To complete the detailed Application Notes you require, the following specific protocols would be needed:

o Detailed cell culture conditions for the listed cancer cell lines.

e Step-by-step MTT assay procedure for determining cell viability and compound cytotoxicity.

¢ Exact drug treatment regimen, including preparation of compound stock solutions, dilution
schemes, and exposure times.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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